Cas no 53907-79-2 (8-Thiabicyclo[5.1.0]octane)

• Product Name: 8-Thiabicyclo[5.1.0]octane
• CAS No: 53907-79-2
• MF: C₇H₁₂S
• MW: 128.235180854797
• CID: 2188028
• PubChem ID: 565419
• Update Time: 2025-04-21

8-Thiabicyclo[5.1.0]octane Chemical and Physical Properties

Names and Identifiers

• 8-Thiabicyclo[5.1.0]octane
• EN300-7563218
• DTXSID50340529
• 53907-79-2
• DB-307520
• DTXCID20291610
• SCHEMBL7224887
• 8-Thiabicyclo(5.1.0)octane

• Inchi： 1S/C7H12S/c1-2-4-6-7(8-6)5-3-1/h6-7H,1-5H2
• InChI Key： JSFXOWVGCJQHLJ-UHFFFAOYSA-N
• SMILES： S1C2CCCCCC12

Computed Properties

• Exact Mass: 128.06597156g/mol
• Monoisotopic Mass: 128.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes Thiiranes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes